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Compound of Interest

Compound Name: 4'-Thiouridine 5'-triphosphate

Cat. No.: B1249690

Get Quote

Executive Summary & Immediate Action
Do not treat 4'-Thiouridine 5'-triphosphate (4-TU) as standard biological waste. While often

used in biological workflows (e.g., PAR-CLIP, 4SU-Seq), it is a chemically modified nucleotide

analog.

The Golden Rules of 4-TU Disposal:

NO DRAIN DISPOSAL: Never pour 4-TU solutions down the sink. Nucleotide analogs can

interfere with environmental microbial ecosystems.

NO BLEACH (If Guanidine is present): If your workflow involves cell lysis with Trizol or

guanidine-based buffers, never add bleach. This generates toxic cyanide and chloramine

gases.[1][2]

LIGHT SENSITIVITY: Waste containers must be amber or wrapped in foil to prevent

uncontrolled UV-crosslinking or degradation before incineration.
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To dispose of 4-TU correctly, you must understand its reactivity.[3] It contains a thiol (-SH)

modification at the 4-position of the uracil base, making it reactive to UV light (365 nm) and

susceptible to oxidation.

Property Specification Operational Implication

Chemical Name 4'-Thiouridine 5'-triphosphate Modified Nucleotide

CAS Number 13957-31-8 (Nucleoside form) Reference for EHS manifest

Reactivity Thiol-modified, UV-labile
Keep waste dark. Potential for

disulfide bond formation.

Toxicity Non-acutely toxic (OSHA)

Treat as "Hazardous

Chemical" due to

environmental persistence

risks.

Incompatibility Strong Oxidizers (Bleach)
Risk of exothermic reaction or

gas release.

Operational Disposal Workflows
The disposal method depends entirely on the stage of your experiment. Use the Decision Tree

below to determine the correct waste stream.

Disposal Decision Tree (Visualization)
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Waste Source

Pure Chemical / Stock
(Expired or Excess)

Cell Culture Media
(Containing 4-TU)

Cell Lysates
(Trizol / Guanidine)

Solid Waste
(Tips, Tubes, Columns)

Stream A: Chemical Waste
(High BTU Incineration)

 Solvent/Aqueous Mix

Stream B: Bio-Chemical Waste
(No Bleach / No Autoclave)

 Contains Cells + Drug

Stream C: Hazardous Waste
(Segregated - Toxic)

 Contains Guanidine
(DO NOT BLEACH)

Stream D: Solid Haz-Waste
(Double Bagged)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-TU waste streams based on experimental context.

Detailed Step-by-Step Protocols
Scenario A: Pure Stock Solution (Expired or Excess)
Context: You have a 100mM stock of 4-TU that has degraded or is no longer needed.

Do not dilute: Keep the volume small to minimize disposal costs.

Labeling: Label the vial clearly as "Hazardous Waste - 4-Thiouridine 5'-triphosphate."

Secondary Containment: Place the vial inside a larger chemically resistant jar (HDPE)

designated for "Aqueous Chemical Waste."

Manifest: List as "Non-regulated chemical waste" (unless specific local regulations apply to

nucleotide analogs).
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Scenario B: Cell Culture Media (Metabolic Labeling
Waste)
Context: Media removed from cells after 4-TU incubation (e.g., 4SU-Seq).

Collection: Aspirate media into a dedicated liquid waste flask.

Deactivation (Optional but Recommended): If your facility requires biological inactivation

before chemical pickup, use Wescodyne (iodophor) or a quaternary ammonium compound.

WARNING: Do NOT use Bleach (Sodium Hypochlorite).[4] Bleach is a strong oxidizer and

can react aggressively with high concentrations of thiol compounds or other media

additives [1].

PH Check: Ensure pH is between 6 and 9.

Disposal: Hand off to EHS as "Chemical Waste contaminated with Biological Material." Do

not autoclave, as heat can volatilize sulfur compounds.

Scenario C: Cell Lysates (The "Trizol" Danger Zone)
Context: You have lysed cells labeled with 4-TU using Trizol, QIAzol, or RLT Buffer.

Identify Incompatibility: These buffers contain Guanidine Thiocyanate or Guanidine

Hydrochloride.[1]

Segregation: This waste must be kept separate from all other waste streams.

Labeling: Label explicitly: "DO NOT BLEACH - CONTAINS GUANIDINE + THIO-

NUCLEOTIDES."

Mechanism of Danger: Mixing Guanidine with Bleach releases Hydrogen Cyanide (HCN)

and Chloramine gas [2].

Disposal: Cap tightly in a chemical waste container and transfer to EHS immediately.

Scenario D: Solid Waste (Tips, Columns, Gels)
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Collection: Collect pipette tips, spin columns, and gloves in a dedicated solid waste bag.

Double Bagging: Use 4-mil thickness bags (orange or clear, depending on facility rules for

"Dry Chemical Waste").

Incineration: This waste is destined for high-temperature incineration.

Spill Management & Decontamination
If 4-TU powder or solution is spilled:

PPE: Wear nitrile gloves, lab coat, and safety glasses.[4]

Containment: Cover the spill with absorbent pads.

Decontamination Solution: Use a 10% detergent solution (SDS or Tween-20) followed by

water.

Why not bleach? While bleach destroys DNA/RNA, using it on concentrated 4-TU powder

can cause rapid oxidation and heat generation. Detergent removal is safer and sufficient

for removal.

Verification: If using a UV lamp to check for fluorescence (cleaning verification), wear UV-

blocking face protection. 4-TU crosslinks to proteins upon UV exposure, making the spill

harder to clean if irradiated before wiping [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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